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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the boiling point and density of 2,2-
dimethoxypentane. It details the experimentally determined values for these fundamental

physical properties and outlines the standardized methodologies for their measurement.

Furthermore, this document explores the structure-property relationships that govern the boiling

point and density of this acetal, offering insights into the influence of its molecular architecture.

The guide is intended to be a valuable resource for researchers and professionals in chemistry

and drug development who require accurate physical property data and a deeper

understanding of its molecular basis.

Introduction
2,2-Dimethoxypentane is an organic compound classified as an acetal. Its molecular structure

consists of a five-carbon pentane chain with two methoxy groups attached to the second

carbon atom. The precise knowledge of its physical properties, such as boiling point and

density, is crucial for its application in various scientific and industrial fields, including as a

solvent, a protecting group in organic synthesis, or a component in formulation development.

This guide presents the key physicochemical data for 2,2-dimethoxypentane and the

experimental protocols for their determination.
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Quantitative Data
The physical properties of 2,2-dimethoxypentane are summarized in the table below.

Property Value Units Conditions

Boiling Point 121.2 °C at 760 mmHg[1]

Density 0.842 g/cm³ Not Specified[1]

Molar Mass 132.20 g/mol

Molecular Formula C₇H₁₆O₂

Structure-Property Relationships
The boiling point and density of a molecule are intrinsically linked to its structure, including its

functional groups, molecular weight, and overall shape.

Boiling Point: The boiling point of 2,2-dimethoxypentane (121.2 °C) is influenced by the

intermolecular forces between its molecules. As an acetal, it does not possess the ability to act

as a hydrogen bond donor, which significantly lowers its boiling point compared to an

analogous alcohol. However, the presence of two oxygen atoms creates a polar molecule,

leading to dipole-dipole interactions, which are stronger than the van der Waals forces found in

nonpolar alkanes of similar molecular weight. The length of the pentyl chain also contributes to

a higher boiling point through increased van der Waals forces compared to shorter-chain

acetals.

Density: The density of 2,2-dimethoxypentane (0.842 g/cm³) is a result of its molecular mass

and the efficiency with which its molecules can pack together. The presence of the two oxygen

atoms in the acetal functional group increases the molecular weight without a proportional

increase in volume compared to a hydrocarbon of similar size, leading to a higher density than

pentane.
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Factors Influencing the Boiling Point of 2,2-Dimethoxypentane

Molecular Structure of 2,2-Dimethoxypentane

Acetal Functional Group
(-C(OCH3)2-) Pentyl Carbon Chain

Dipole-Dipole Interactions Van der Waals Forces

Intermolecular Forces

Boiling Point
(121.2 °C)
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A diagram illustrating the relationship between molecular structure and boiling point.

Experimental Protocols
The determination of boiling point and density requires precise and standardized experimental

procedures to ensure data accuracy and reproducibility.

Boiling Point Determination (Thiele Tube Method)
This method is a common and efficient way to determine the boiling point of a small liquid

sample.
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Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Stand and clamp

Procedure:

A small amount of 2,2-dimethoxypentane is placed in the small test tube.

A capillary tube, sealed at one end, is placed open-end down into the test tube containing

the sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in the heating oil within the Thiele tube.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted. This indicates that the vapor pressure of the liquid equals the

atmospheric pressure.

The heat source is removed, and the liquid is allowed to cool.
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The temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.

Density Determination (ASTM D4052 - Digital Density
Meter)
This standard test method provides a precise and rapid determination of the density of liquids.

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringe or autosampler for sample injection

Thermostatic control for the measurement cell

Procedure:

The digital density meter is calibrated using certified reference standards (e.g., dry air and

pure water).

The temperature of the measurement cell is set to the desired temperature and allowed to

stabilize.

A small volume of 2,2-dimethoxypentane is injected into the oscillating U-tube. Care is

taken to avoid the introduction of air bubbles.

The instrument measures the change in the oscillation period of the U-tube caused by the

mass of the sample.

This period is used to calculate the density of the sample, which is then displayed by the

instrument.

The measurement is typically repeated to ensure accuracy.
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Experimental Workflow for Physical Property Determination
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A flowchart of the experimental procedures for determining boiling point and density.

Conclusion
This technical guide has presented the boiling point and density of 2,2-dimethoxypentane,

supported by detailed experimental protocols and an analysis of the underlying structure-

property relationships. The provided data and methodologies are essential for the safe and

effective use of this compound in research and development. A thorough understanding of
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these fundamental physical properties is a prerequisite for successful chemical synthesis,

formulation, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,2-
Dimethoxypentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12843018#boiling-point-and-density-of-2-2-
dimethoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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